Ethyl 3,5-diamino-4-hydroxybenzoate

• CAS RN: 177960-25-7
• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.2 g/mol
• IUPAC Name: ethyl 3,5-diamino-4-hydroxybenzoate
• InChI: InChI=1S/C9H12N2O3/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4,12H,2,10-11H2,1H3
• InChI Key: UHRRTVNDDSXSEY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=C(C(=C1)N)O)N
• synonyms: Benzoic acid, 3,5-diamino-4-hydroxy-, ethyl ester (9CI)

Description

Ethyl 3,5-diamino-4-hydroxybenzoate, also known as ethylparaben, is a synthetic compound that belongs to the class of parabens. Parabens are widely used as preservatives in cosmetics, food, and pharmaceutical products due to their antimicrobial properties. Ethylparaben is one of the most commonly used parabens due to its low cost and high effectiveness in preventing microbial growth.

Mechanism of Action

The antimicrobial activity of Ethyl 3,5-diamino-4-hydroxybenzoate is due to its ability to disrupt the cell membrane of microorganisms. Ethylparaben enters the cell and interferes with the membrane structure, causing leakage of intracellular components and ultimately leading to cell death. Ethylparaben has been shown to be effective against a wide range of microorganisms including bacteria, fungi, and yeasts.
Biochemical and Physiological Effects
Ethylparaben has been shown to have low toxicity and is generally considered safe for use in cosmetics and pharmaceuticals. However, some studies have suggested that parabens may have estrogenic activity and may disrupt endocrine function. This has led to concerns about the potential health effects of long-term exposure to parabens.

Advantages and Limitations for Lab Experiments

The main advantage of using Ethyl 3,5-diamino-4-hydroxybenzoate as a preservative in lab experiments is its high effectiveness in preventing microbial growth. Ethylparaben is also relatively inexpensive and easy to synthesize. However, one limitation of using Ethyl 3,5-diamino-4-hydroxybenzoate is that it may interfere with certain biochemical assays or reactions. Therefore, it is important to carefully consider the use of Ethyl 3,5-diamino-4-hydroxybenzoate in each specific experiment.

Future Directions

There are several potential future directions for research on Ethyl 3,5-diamino-4-hydroxybenzoate. One area of interest is the development of new and more effective preservatives that are less likely to have endocrine-disrupting effects. Another area of research is the investigation of the potential health effects of long-term exposure to parabens. Finally, there is a need for further studies on the potential interactions between Ethyl 3,5-diamino-4-hydroxybenzoate and other chemicals commonly used in cosmetics and pharmaceuticals.

Synthesis Methods

Ethylparaben is synthesized by the esterification of p-hydroxybenzoic acid with ethanol in the presence of a strong acid catalyst such as sulfuric acid. The reaction is carried out at a temperature of 50-60°C under reflux for several hours. The resulting Ethyl 3,5-diamino-4-hydroxybenzoate is then purified by recrystallization from a suitable solvent such as ethanol or methanol.

Scientific Research Applications

Ethylparaben has been widely used as a preservative in various scientific research applications. It is commonly used in cell culture media, microbiological media, and other laboratory reagents to prevent microbial contamination. Ethylparaben is also used in the synthesis of various organic compounds such as pharmaceuticals, agrochemicals, and polymers.